11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate
Description
11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate, also known as Epi Hydrocortisone 21-Acetate or epi-Hydrocortisone acetate, is a chemical compound with the molecular formula C23H32O6 . It has a molecular weight of 404.5 g/mol .
Molecular Structure Analysis
The IUPAC name of this compound is [2- [(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate . The InChI and SMILES strings provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
The compound has a molecular weight of 404.5 g/mol . The molecular formula is C23H32O6 . Unfortunately, specific physical properties such as melting point, boiling point, and solubility were not found in the sources.Scientific Research Applications
“11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate”, also known as “Epi Hydrocortisone 21-Acetate”, is an analog of Hydrocortisone . Hydrocortisone is a glucocorticoid, a type of hormone that is produced by the adrenal cortex in the body . It has anti-inflammatory properties and is often used in medicine to treat conditions such as allergies, skin conditions, ulcerative colitis, arthritis, lupus, psoriasis, or breathing disorders .
- This compound is used, either as an injection or topically, in the treatment of inflammation and allergies . It helps to reduce swelling, itching, and redness that can occur in these types of conditions .
- It is used in the treatment of collagen diseases . Collagen diseases are those that have a direct impact on the collagen in your body, which is a vital protein for skin, bones, and connective tissues.
- This compound is also used in the treatment of asthma . Asthma is a condition in which a person’s airways become inflamed, narrow and swell, and produce extra mucus, which makes it difficult to breathe.
- It is used to treat adrenocortical deficiency . Adrenocortical deficiency is a condition where the adrenal glands do not produce enough of certain hormones.
- This compound is used in the treatment of certain neoplastic conditions . Neoplastic conditions are related to a neoplasm, which is an abnormal growth of tissue.
Treatment of Inflammation and Allergies
Treatment of Collagen Diseases
Treatment of Asthma
Treatment of Adrenocortical Deficiency
Treatment of Certain Neoplastic Conditions
Treatment of Skin Conditions
- This compound is being used in COVID-19 research . It’s being used as a reference material for highly accurate and reliable data analysis .
- It is used to treat rheumatoid arthritis . Rheumatoid arthritis is a chronic inflammatory disorder that can affect more than just your joints .
- It is used to treat adrenal insufficiency . Adrenal insufficiency is a condition in which the adrenal glands do not produce adequate amounts of steroid hormones .
- This compound also functions as an antiallergic agent . It can be used to treat various allergic reactions .
- Hydrocortisone acts as an immunosuppressive drug and might suppress systemic inflammatory responses .
COVID-19 Research
Treatment of Rheumatoid Arthritis
Treatment of Adrenal Insufficiency
Antiallergic Agent
Immunosuppressive Drug
Shock Treatment
properties
IUPAC Name |
[2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h10,16-18,20,26,28H,4-9,11-12H2,1-3H3/t16-,17-,18+,20+,21-,22-,23-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALEXXDVDDISNDU-VVCDUNCFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80858940 | |
Record name | Epihydrocortisone 21-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80858940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
11alpha,17,21-Trihydroxypregn-4-ene-3,20-dione 21-acetate | |
CAS RN |
1250-97-1 | |
Record name | (11α)-21-(Acetyloxy)-11,17-dihydroxypregn-4-ene-3,20-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1250-97-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | epi-Hydrocortisone acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001250971 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Epihydrocortisone 21-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80858940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 11α,17,21-trihydroxypregn-4-ene-3,20-dione 21-acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.644 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | EPI-HYDROCORTISONE ACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SO6X7W9IAN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.